Cas no 1447606-87-2 (Methyl 3-(5-cyanopyrimidin-2-YL)benzoate)

• Product Name: Methyl 3-(5-cyanopyrimidin-2-YL)benzoate
• CAS No: 1447606-87-2
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 4817414
• Update Time: 2025-05-20

Methyl 3-(5-cyanopyrimidin-2-YL)benzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(5-CYANOPYRIMIDIN-2-YL)BENZOATE
• Methyl 3-(5-cyanopyrimidin-2-YL)benzoate

• Inchi： 1S/C13H9N3O2/c1-18-13(17)11-4-2-3-10(5-11)12-15-7-9(6-14)8-16-12/h2-5,7-8H,1H3
• InChI Key： ISVAVXVROJCVNU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C2N=CC(C#N)=CN=2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 341
• XLogP3: 2.1
• Topological Polar Surface Area: 75.9

Additional information on Methyl 3-(5-cyanopyrimidin-2-YL)benzoate

Methyl 3-(5-cyanopyrimidin-2-yl)benzoate: A Comprehensive Overview

Methyl 3-(5-cyanopyrimidin-2-yl)benzoate (CAS No. 1447606-87-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of methyl 3-(5-cyanopyrimidin-2-yl)benzoate consists of a benzene ring substituted with a methyl ester group and a 5-cyanopyrimidine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of methyl 3-(5-cyanopyrimidin-2-yl)benzoate. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in both in vitro and in vivo models. These findings suggest that methyl 3-(5-cyanopyrimidin-2-yl)benzoate could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, methyl 3-(5-cyanopyrimidin-2-yl)benzoate has also shown promise in cancer research. A study conducted by a team of scientists at the National Cancer Institute revealed that this compound possesses significant antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells. These results indicate that methyl 3-(5-cyanopyrimidin-2-yl)benzoate may have therapeutic potential in cancer treatment.

The synthetic route to produce methyl 3-(5-cyanopyrimidin-2-yl)benzoate is well-documented in the literature. One common method involves the reaction of 3-bromobenzoic acid with methyl alcohol to form the corresponding methyl ester, followed by a coupling reaction with 5-cyanopyrimidine using a palladium catalyst. This synthetic approach is efficient and scalable, making it suitable for large-scale production.

From a safety perspective, methyl 3-(5-cyanopyrimidin-2-yl)benzoate has been evaluated for its toxicity and pharmacokinetic properties. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These characteristics are essential for its potential use as a drug candidate.

In conclusion, methyl 3-(5-cyanopyrimidin-2-yl)benzoate (CAS No. 1447606-87-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antiproliferative activities, combined with its favorable synthetic accessibility and safety profile, make it an attractive target for further development. Ongoing research is likely to uncover additional therapeutic applications and optimize its use in clinical settings.